N-Trifluoroacetyl-L-tyrosine methyl ester
Overview
Description
N-Trifluoroacetyl-L-tyrosine methyl ester is a chemical compound with the linear formula C12H12NF3O4 . It has a molecular weight of 291.22 .
Synthesis Analysis
The synthesis of N-Trifluoroacetyl-L-tyrosine methyl ester can be achieved from Methyl L-tyrosinate hydrochloride and Trifluoroacetic anhydride . More detailed synthesis procedures might be available in technical documents or peer-reviewed papers .Molecular Structure Analysis
The molecular structure of N-Trifluoroacetyl-L-tyrosine methyl ester can be represented by the SMILES string: COC(=O)C(Cc1ccc(O)cc1)NC(=O)C(F)(F)F . More detailed structural information might be available in technical documents or peer-reviewed papers .Physical And Chemical Properties Analysis
N-Trifluoroacetyl-L-tyrosine methyl ester has an assay of approximately 98% (TLC) and should be stored at temperatures between 2-8°C . More specific physical and chemical properties might be available in technical documents or peer-reviewed papers .Scientific Research Applications
Medical Imaging : N-Trifluoroacetyl-L-tyrosine methyl ester has been used in the synthesis of precursors for PET tracers, which are important in medical imaging, particularly for monitoring dopaminergic function in movement disorders (VanBrocklin et al., 2004).
Organic Synthesis : The compound is involved in chemoselective O-methylation reactions of tyrosine derivatives, highlighting its utility in the field of organic chemistry (Attolini et al., 2002).
Nuclear Magnetic Resonance (NMR) Studies : It has been used in proton NMR relaxation studies of solid tyrosine derivatives, offering insights into the molecular motions and interactions in these compounds (Wang et al., 1999).
Biochemical Applications : N-Trifluoroacetyl-L-tyrosine methyl ester plays a role in trifluoroacetylation reactions of amino acids, which are important for understanding biochemical processes and developing analytical methods (Panetta, 2003).
Sensor Development : The compound is used in the development of fluorescent sensors for detecting specific substances, such as pesticides, demonstrating its application in environmental monitoring and safety (Hou et al., 2015).
Safety and Hazards
properties
IUPAC Name |
methyl (2S)-3-(4-hydroxyphenyl)-2-[(2,2,2-trifluoroacetyl)amino]propanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12F3NO4/c1-20-10(18)9(16-11(19)12(13,14)15)6-7-2-4-8(17)5-3-7/h2-5,9,17H,6H2,1H3,(H,16,19)/t9-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RPUGHMMKNNBUQA-VIFPVBQESA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(CC1=CC=C(C=C1)O)NC(=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@H](CC1=CC=C(C=C1)O)NC(=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12F3NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1604-54-2 |
Source
|
| Record name | N-Trifluoroacetyl-L-tyrosine methyl ester | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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